Cas no 471903-58-9 (4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine)

• Product Name: 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine
• CAS No: 471903-58-9
• MF: C₁₈H₁₈ClF₂NO₂S
• MW: 385.855829715729
• CID: 2694755
• PubChem ID: 22485769
• Update Time: 2025-10-28

4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-amine
• CHEMBL372142
• 4-[(4-chlorobenzene)sulfonyl]-4-(2,5-difluorophenyl)cyclohexan-1-amine
• BDBM28981
• SCHEMBL13676473
• SCHEMBL2765491
• 4-(4-CHLORO-BENZENESULFONYL)-4-(2,5-DIFLUORO-PHENYL)-CYCLOHEXYLAMINE
• 4-((4-CHLOROPHENYL)SULFONYL)-4-(2,5-DIFLUOROPHENYL)CYCLOHEXANAMINE
• 471903-58-9
• cyclohexyl sulfone-based compound, 27
• 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine

• Inchi： 1S/C18H18ClF2NO2S/c19-12-1-4-15(5-2-12)25(23,24)18(9-7-14(22)8-10-18)16-11-13(20)3-6-17(16)21/h1-6,11,14H,7-10,22H2
• InChI Key： PPTRQEYYBDSZBD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1(C2C=C(C=CC=2F)F)CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 385.0714840Da
• Monoisotopic Mass: 385.0714840Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine

4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine (CAS No. 471903-58-9): A Comprehensive Overview

4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine (CAS No. 471903-58-9) is a specialized organic compound with a unique molecular structure that combines sulfonyl, chloro, and difluoro functional groups. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced material development. The presence of both 4-chlorophenylsulfonyl and 2,5-difluorophenyl moieties in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The molecular formula of 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine is C18H18ClF2NO2S, with a molecular weight of 385.85 g/mol. Its structural features include a central cyclohexane ring substituted with an amine group, which provides potential sites for further chemical modifications. Researchers have shown particular interest in this compound's potential as a building block for pharmaceutical intermediates, especially in the development of novel therapeutic agents targeting neurological disorders and inflammatory conditions.

Recent studies have explored the structure-activity relationship of derivatives based on 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine, particularly focusing on its potential as a precursor for CNS-active compounds. The compound's unique combination of electron-withdrawing groups (chloro and fluoro substituents) and the sulfonyl linkage contribute to its interesting physicochemical properties, including moderate lipophilicity and potential blood-brain barrier permeability. These characteristics make it a subject of interest in current medicinal chemistry research trends.

In the field of organic synthesis, CAS 471903-58-9 serves as a versatile intermediate for constructing more complex molecular architectures. The compound's stability under various reaction conditions has made it particularly valuable for multi-step synthetic routes. Recent publications have highlighted its use in developing novel heterocyclic compounds with potential biological activities, aligning with current research priorities in drug discovery.

The synthesis of 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine typically involves multi-step organic reactions starting from appropriately substituted cyclohexanone derivatives. Modern synthetic approaches often employ green chemistry principles, reflecting the growing emphasis on sustainable synthesis in the pharmaceutical industry. Researchers have optimized various routes to improve yield and purity while minimizing environmental impact.

Analytical characterization of 471903-58-9 typically involves advanced techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC analysis. These methods confirm the compound's structure and purity, which are crucial for its applications in research and development. The availability of high-purity 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine has facilitated its use in various screening programs and structure-activity relationship studies.

From a commercial perspective, the demand for specialty chemical intermediates like CAS 471903-58-9 has been steadily increasing, driven by the growth in pharmaceutical R&D and the search for novel bioactive compounds. Suppliers typically offer this compound in research quantities, with purity levels suitable for various experimental applications. The compound's stability under standard storage conditions (typically room temperature in a dry environment) makes it convenient for laboratory use.

Recent trends in drug discovery have highlighted the importance of fluorinated compounds like 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine, as the introduction of fluorine atoms can significantly alter a molecule's biological activity and metabolic stability. This aligns with current pharmaceutical industry priorities, where about 30% of newly approved drugs contain fluorine atoms. The presence of both chlorine and fluorine substituents in this compound makes it particularly interesting for structure-activity optimization studies.

Safety considerations for handling 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions for researchers working with this compound.

The future research directions for 471903-58-9 and its derivatives appear promising, particularly in the context of developing new therapeutic agents. Current investigations focus on its potential as a scaffold for kinase inhibitors and modulators of various biological targets. The compound's structural features make it amenable to diverse chemical modifications, allowing medicinal chemists to explore various pharmacophores while maintaining desirable drug-like properties.

In conclusion, 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine (CAS No. 471903-58-9) represents an important building block in modern organic and medicinal chemistry. Its unique structural features and potential applications in drug discovery make it a valuable compound for research and development. As the pharmaceutical industry continues to seek novel chemical entities with improved therapeutic profiles, compounds like this will likely play an increasingly important role in the development of next-generation medicines.